Cas no 23995-88-2 (1-(1-methylpiperidin-4-yl)piperazine)

• Product Name: 1-(1-methylpiperidin-4-yl)piperazine
• CAS No: 23995-88-2
• MF: C₁₀H₂₁N₃
• MW: 183.293842077255
• MDL: MFCD01075186
• CID: 52420
• PubChem ID: 566324
• Update Time: 2025-06-11

1-(1-methylpiperidin-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-METHYL-PIPERIDIN-4-YL)-PIPERAZINE
• 1-(1-Methyl-4-piperidinyl)piperazine
• 1-(1-Methylpiperidin-4-yl)piperazine
• 1-(1-methylpyperidin-4-yl)piperazine
• 1-(n-methylpiperidin-4-yl)piperazine
• 1-Methyl-4-piperazinopiperidine
• 4-(1-methyl-4-piperidinyl)piperazine
• N-(1-methyl-piperidin-4-yl)-piperazine
• 1-(1-Methyl-4-piperidino)piperazine
• 1-(1-Methyl-4-piperidinyl)piperazine #
• 1-(1-methyl-piperidin-4-yl)piperazine
• CS-0145448
• MFCD01075186
• 1-(1-Methyl-4-piperidinyl)piperazine, >=98.0% (GC)
• FT-0638375
• 1-(1-methylpiperidin-4-yl)-piperazine
• 1-(1-methyl-4-piperidinyl)-piperazine
• AKOS005171545
• PS-5070
• DTXSID80340653
• Piperazine, 1-(1-methyl-4-piperidinyl)-
• 4-(1-methylpiperidin-4-yl)piperazine
• 23995-88-2
• 1-(N-methyl-4-piperidyl)-piperazine
• Piperazine, 1-(1-methyl-4-piperidyl)-
• SCHEMBL105570
• 1-(1-methyl-4-piperidinyl)piperizine
• 1-(1-methyl-4-piperi-dinyl)piperazine
• EN300-1852263
• 1-(1-methyl-4-piperidyl)piperazine
• 1-(1-methylpiperidin-4-yl)-piperazin
• 1-(N-Methyl-piperidin-4-yl)piperazine
• BB 0261088
• NS00124048
• 1-(1-methyl-piperidin-4-yl)-piperazin
• 1-(1-methylpiperidine-4-yl)-piperazine
• A10458
• ALBB-005352
• 1-(N-Methylpiperidin-4-yl)piperazine;
• STK503368
• 1-(1-methylpiperidin-4-yl)piperazine

• MDL： MFCD01075186
• Inchi： 1S/C10H21N3/c1-12-6-2-10(3-7-12)13-8-4-11-5-9-13/h10-11H,2-9H2,1H3
• InChI Key： OHUMKYGINIODOY-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C1CCN(C)CC1

Computed Properties

• Exact Mass: 183.17400
• Monoisotopic Mass: 183.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: White solid
• Density: 0.992
• Melting Point: 30-35°C
• Boiling Point: 99°C/0.08mm
• Flash Point: 113.2ºC
• Refractive Index: n20/D 1.508
• PSA: 18.51000
• LogP: 0.19040
• Sensitiveness: Air Sensitive
• Solubility: Not determined

1-(1-methylpiperidin-4-yl)piperazine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2735 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(1-methylpiperidin-4-yl)piperazine

1-(1-Methylpiperidin-4-yl)Piperazine (CAS No. 23995-88-2): An Overview of Its Properties, Applications, and Recent Research

1-(1-Methylpiperidin-4-yl)piperazine (CAS No. 23995-88-2) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmacology, and materials science. This compound, also known as MPP, is a derivative of piperazine and methylpiperidine, which are both important scaffolds in the design of bioactive molecules. The unique structure of 1-(1-methylpiperidin-4-yl)piperazine provides it with a range of chemical and biological properties that make it an attractive candidate for various research and industrial applications.

The molecular formula of 1-(1-methylpiperidin-4-yl)piperazine is C₁₀H₂₀N₂, and its molecular weight is approximately 168.27 g/mol. The compound is characterized by its two nitrogen-containing rings, which confer it with high solubility in polar solvents and the ability to form stable complexes with metal ions. These properties make 1-(1-methylpiperidin-4-yl)piperazine a valuable ligand in coordination chemistry and a potential candidate for the development of metal-based pharmaceuticals.

In the realm of medicinal chemistry, 1-(1-methylpiperidin-4-yl)piperazine has been extensively studied for its potential as a scaffold in the design of novel drugs. Recent research has highlighted its role in modulating various biological targets, including receptors, enzymes, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of 1-(1-methylpiperidin-4-yl)piperazine exhibit potent activity against G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

The pharmacological profile of 1-(1-methylpiperidin-4-yl)piperazine has also been explored in the context of central nervous system (CNS) disorders. A notable study conducted by researchers at the University of California, Los Angeles (UCLA) found that certain derivatives of MPP exhibit neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that 1-(1-methylpiperidin-4-yl)piperazine could serve as a lead compound for the development of new treatments for these debilitating conditions.

Beyond its medicinal applications, 1-(1-methylpiperidin-4-yl)piperazine has also found use in materials science. Its ability to form stable complexes with metal ions makes it an excellent ligand for the synthesis of metalorganic frameworks (MOFs). MOFs are highly porous materials with a wide range of applications, including gas storage, catalysis, and drug delivery. A recent study published in the Journal of Materials Chemistry A demonstrated that MOFs synthesized using MPP as a ligand exhibit exceptional stability and high surface area, making them promising candidates for industrial applications.

The synthetic accessibility of 1-(1-methylpiperidin-4-yl)piperazine is another factor contributing to its widespread use in research and industry. The compound can be synthesized via several well-established routes, including the reaction of 4-piperidone with methylamine followed by reductive amination with piperazine. These synthetic methods are scalable and can be adapted to produce large quantities of MPP for commercial use.

In conclusion, 1-(1-methylpiperidin-4-yl)piperazine (CAS No. 23995-88-2) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, MPP is poised to play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.